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Compound of Interest

Compound Name: Psoralin, N-decanoyl-5-oxo-

Cat. No.: B15197346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

psoralen compounds in inducing DNA cross-linking, a critical process in various research and

therapeutic applications. While the specific compound "Psoralen, N-decanoyl-5-oxo-" is not

extensively documented in publicly available literature, the principles and protocols outlined

herein are applicable to the broader class of psoralen derivatives and can be adapted for

specific research needs.

Introduction to Psoralen-DNA Cross-Linking
Psoralens are a class of naturally occurring or synthetic compounds that can intercalate into

DNA.[1] Upon activation by long-wave ultraviolet light (UVA, 320-400 nm), these compounds

form covalent adducts with pyrimidine bases, primarily thymine.[2] This process can result in

the formation of two main types of photoadducts: monoadducts, where the psoralen molecule

binds to a single DNA strand, and interstrand cross-links (ICLs), where the psoralen molecule

covalently links the two complementary strands of the DNA double helix.[2] The formation of

ICLs is a significant event, as it can block DNA replication and transcription, ultimately leading

to cell cycle arrest and apoptosis. This property makes psoralens valuable tools in molecular

biology research and as therapeutic agents, particularly in the treatment of hyperproliferative

skin disorders like psoriasis (PUVA therapy).[3][4]
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The mechanism of psoralen-induced DNA cross-linking is a two-step process:

Intercalation: Psoralen molecules, being planar, intercalate into the DNA double helix,

positioning themselves between adjacent base pairs. Psoralens show a preference for 5'-

TpA sites.[2]

Photoreaction: Upon exposure to UVA light, the intercalated psoralen undergoes

photochemical reactions. The initial reaction typically forms a monoadduct with a thymine

base. Subsequent absorption of a second photon can lead to the formation of a diadduct, or

an interstrand cross-link, with a thymine on the opposite DNA strand.

Beyond direct DNA damage, photoactivated psoralens can also influence cellular signaling

pathways. Evidence suggests that psoralens can act at the cell membrane level, leading to the

phosphorylation of the epidermal growth factor (EGF) receptor and inhibiting its tyrosine kinase

activity.[3][4] This indicates that the biological effects of psoralens may be multifaceted,

involving both DNA damage and alterations in cell signaling.
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Caption: Psoralen's dual mechanism: DNA cross-linking and membrane receptor signaling.

Experimental Protocols
The following protocols are generalized from established methods for psoralen derivatives like

trimethylpsoralen (TMP) and 8-methoxypsoralen (8-MOP). Researchers should optimize these

protocols for their specific psoralen compound and cell type.
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This protocol is suitable for cross-linking purified plasmid DNA.

Materials:

Purified plasmid DNA

Psoralen compound (e.g., from a stock solution in ethanol or DMSO)

Buffer (e.g., TE buffer: 10 mM Tris-Cl, pH 8.0, 1 mM EDTA)

UVA light source (365 nm)

Microcentrifuge tubes

Procedure:

Prepare a reaction mixture containing plasmid DNA at a final concentration of 50-100 ng/µL

in TE buffer.

Add the psoralen compound to the desired final concentration. A common starting point is 10

µg/mL.[5]

Incubate the mixture in the dark for 5-15 minutes to allow for psoralen intercalation.

Place the tubes on ice and irradiate with a 365 nm UVA light source. The distance from the

light source and the irradiation time will need to be optimized. A typical starting point is

irradiation for 15 minutes at a distance of 6 cm.[5]

To increase the cross-linking efficiency, the irradiation step can be repeated.[5]

Analyze the cross-linked DNA using agarose gel electrophoresis. Interstrand cross-links will

cause a characteristic mobility shift.
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Caption: Workflow for in vitro psoralen-mediated DNA cross-linking.

This protocol describes the cross-linking of DNA within cultured cells.
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Materials:

Cultured cells

Psoralen compound

Phosphate-buffered saline (PBS) or appropriate buffer

UVA light source (365 nm)

Cell culture plates

Procedure:

Harvest cells and resuspend them in a suitable buffer like PBS. A typical cell density would

be in the range of 1-5 x 10^6 cells/mL.

Add the psoralen compound to the cell suspension. The final concentration and incubation

time will need to be optimized. A starting point could be 10 µg/mL for 5-10 minutes in the

dark.[5]

Transfer the cell suspension to a petri dish and place it on ice.

Irradiate the cells with a 365 nm UVA light source. The dose of UVA will need to be

determined empirically. A typical dose might be in the range of 1-5 J/cm².

After irradiation, wash the cells with PBS to remove the psoralen solution.

The cells can now be processed for downstream applications such as DNA extraction and

analysis of cross-linking.

Quantification of DNA Cross-Links
Several methods can be used to quantify the extent of psoralen-induced DNA cross-linking.

The alkaline comet assay is a sensitive method for detecting DNA damage, including ICLs. In

this assay, ICLs will reduce the migration of DNA out of the nucleus under denaturing

conditions.
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A modern approach involves the use of modified psoralen probes containing a "clickable"

functional group, such as an alkyne.[2][6] An example is 8-propargyloxypsoralen (8-POP).[6]

After cross-linking, the alkyne group can be covalently attached to a reporter molecule (e.g., a

fluorophore) via a click chemistry reaction.[6] This allows for the direct visualization and

quantification of psoralen-DNA adducts using fluorescence microscopy or flow cytometry.[2][6]
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Caption: Quantification of DNA cross-links using a "clickable" psoralen probe.

Data Presentation: Comparative Summary of
Psoralen Cross-Linking Parameters
The following table summarizes typical experimental parameters for different psoralen

derivatives. Note that these are starting points and should be optimized for each specific

application.

Psoralen
Derivative

Typical
Concentrati
on

UVA
Wavelength
(nm)

Typical UVA
Dose

Application Reference

Trimethylpsor

alen (TMP)
10 µg/mL 365 Varies

In vivo and in

vitro cross-

linking

[5]

8-

Methoxypsor

alen (8-MOP)

10 µM 365 Varies

In vitro cross-

linking, PUVA

therapy

[1][3]

8-

Propargyloxy

psoralen (8-

POP)

50 µM 365 100 J/m²

Quantification

of ICLs in

cells

[2]

Conclusion
Psoralen-mediated DNA cross-linking is a powerful technique with broad applications in

research and medicine. The protocols and information provided here offer a foundation for

researchers to develop and implement their own cross-linking experiments. The advent of

novel tools like "clickable" psoralens is further advancing our ability to study the formation and

repair of DNA interstrand cross-links with high precision. As with any experimental system,

careful optimization of reaction conditions is crucial for achieving reproducible and meaningful

results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15197346?utm_src=pdf-custom-synthesis
https://scott-saunders.github.io/labwork/IDA/12_04_18_psoralen_biofilm/Analysis/11_29_18_psoralen_crosslinking_analysis.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4762217/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4762217/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10312127/
https://pubmed.ncbi.nlm.nih.gov/37396932/
https://heyerlab.ucdavis.edu/wp-content/uploads/2013/11/Xlinkingprotocol-doc.pdf
https://www.researchgate.net/publication/291186230_A_clickable_psoralen_to_directly_quantify_DNA_interstrand_crosslinking_and_repair
https://www.benchchem.com/product/b15197346#psoralin-n-decanoyl-5-oxo-protocol-for-dna-cross-linking
https://www.benchchem.com/product/b15197346#psoralin-n-decanoyl-5-oxo-protocol-for-dna-cross-linking
https://www.benchchem.com/product/b15197346#psoralin-n-decanoyl-5-oxo-protocol-for-dna-cross-linking
https://www.benchchem.com/product/b15197346#psoralin-n-decanoyl-5-oxo-protocol-for-dna-cross-linking
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15197346?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15197346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15197346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

